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Compound of Interest

Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643

An In-depth Technical Guide to 4-Acetylbenzonitrile

This guide provides a comprehensive overview of 4-acetylbenzonitrile, a versatile aromatic
compound with significant applications in research and development, particularly in the
synthesis of pharmaceuticals and agrochemicals. For researchers, scientists, and drug
development professionals, this document details its chemical structure, properties, synthesis,
and key applications.

Chemical Structure and IUPAC Name

4-Acetylbenzonitrile is an organic compound characterized by a benzene ring substituted at
the para position with an acetyl group (-COCHs) and a nitrile group (-CN).[1][2][3] This dual
functionality, featuring both an electrophilic carbonyl carbon and an electron-withdrawing nitrile
group, makes it a valuable intermediate in organic synthesis.[1]

The IUPAC name for this compound is 4-acetylbenzonitrile.[4][5] It is also commonly known
by several synonyms, including 4'-cyanoacetophenone, p-cyanoacetophenone, and 4-
cyanophenyl methyl ketone.[2][4]

Below is a diagram representing the chemical structure of 4-acetylbenzonitrile.

Caption: Chemical structure of 4-acetylbenzonitrile.

Physicochemical Properties
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4-Acetylbenzonitrile is typically an off-white to pale yellow crystalline powder or mass.[1][2] A

summary of its key quantitative properties is presented in the table below.

Property Value Reference(s)

Molecular Formula CoH7NO [1112][6]

Molecular Weight 145.16 g/mol [1][2][6]

Melting Point 55-59 °C [11[7]
Off-white to pale yellow

Appearance , [1][2]
crystalline powder

B Soluble in chloroform and

Solubility ) ) [11121171
acetone; insoluble in water

SMILES CC(=0O)clcce(ccl)C#N [4]
NLPHXWGWBKZSJC-

INChl Key [2]
UHFFFAOYSA-N

CAS Number 1443-80-7 [1][2]

Experimental Protocol: Synthesis of 4-(2-
oxoacetyl)benzonitrile

The reactivity of the acetyl group in 4-acetylbenzonitrile allows for further functionalization. A

representative experimental protocol for the synthesis of 4-(2-oxoacetyl)benzonitrile from 4-

acetylbenzonitrile (referred to as para-cyano-acetophenone in the procedure) is detailed

below.[8]

Objective: To synthesize 4-(2-oxoacetyl)benzonitrile via the oxidation of 4-acetylbenzonitrile.

Materials:

e 4-Acetylbenzonitrile (para-cyano-acetophenone) (100 mmol)

e Selenium dioxide (SeO2) (100 mmol)
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1,4-Dioxane (75 ml)

Water (7.5 ml)

Dichloromethane

Magnesium sulfate (MgSQOa)

Procedure:

To a mixture of 75 ml of 1,4-dioxane and 7.5 ml of water, add 100 mmol of selenium dioxide.
 Stir the mixture at 50°C until the selenium dioxide has completely dissolved.

e Add 100 mmol of 4-acetylbenzonitrile to the reaction mixture.

 Increase the temperature to 90°C and stir for 12 hours.

 Filter the warm solution to remove any insoluble byproducts.

» Remove the solvent from the filtrate under reduced pressure.

o Dissolve the resulting residue in dichloromethane and wash with water.

o Separate the organic layer, dry it over magnesium sulfate, and filter.

* Remove the solvent from the organic layer to yield the final product, 4-(2-
oxoacetyl)benzonitrile, as a solid.

Expected Yield: 85%][8]

The workflow for this synthesis is illustrated in the diagram below.
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Mix Dioxane, Water, and SeO:

:

Stir at 50°C until SeO:2 dissolves

i

Add 4-Acetylbenzonitrile

Stir at 90°C for 12 hours
[Filter the warm solution]
[Remove solvent]

[Dissolve residue in CH2Clz2 and wash with waterj

(Separate and dry organic Iayer)
[Remove solvent]
Yields 4-(2-0xoacetyl)b@

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-(2-oxoacetyl)benzonitrile.
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Applications in Research and Development

4-Acetylbenzonitrile serves as a crucial building block in the synthesis of more complex
molecules. Its versatile chemical nature, stemming from the presence of both a nitrile and an
acetyl group, allows for a wide range of chemical transformations.[1]

Key applications include:

o Pharmaceutical Synthesis: It is utilized in the preparation of antimalarial isonitriles and
serves as an intermediate for various active pharmaceutical ingredients (APIs), including
anesthetic and anti-allergic agents.[7] It is also used in the synthesis of imidazole derivatives.

e Agrochemicals: The compound is a precursor in the manufacturing of certain agrochemicals.

[2][9]

o Heterocyclic Chemistry: The dual functionality of 4-acetylbenzonitrile makes it a convenient
starting material for constructing various heterocyclic scaffolds.[3]

Safety and Handling

4-Acetylbenzonitrile is classified as an irritant and may pose health risks if inhaled or
ingested.[2][3] It is categorized as Acute Toxicity 4 (Dermal and Oral). Standard laboratory
personal protective equipment, including gloves, eye protection, and a dust mask, should be
worn when handling this chemical.[3] It should be stored in a dry environment, away from
strong oxidizing agents and heat.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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